1404-93-9

Vancomycin hydrochloride

In Stock

• CAS RN:
• 1404-93-9

• Formula:
• C₆₆H₇₆Cl₃N₉O₂₄

• InChI:
• InChI=1S/C66H75Cl2N9O24.ClH/c1-23(2)12-34(71-5)58(88)76-49-51(83)26-7-10-38(32(67)14-26)97-40-16-28-17-41(55(40)101-65-56(54(86)53(85)42(22-78)99-65)100-44-21-66(4,70)57(87)24(3)96-44)98-39-11-8-27(15-33(39)68)52(84)50-63(93)75-48(64(94)95)31-18-29(79)19-37(81)45(31)30-13-25(6-9-36(30)80)46(60(90)77-50)74-61(91)47(28)73-59(89)35(20-43(69)82)72-62(49)92;/h6-11,13-19,23-24,34-35,42,44,46-54,56-57,65,71,78-81,83-87H,12,20-22,70H2,1-5H3,(H2,69,82)(H,72,92)(H,73,89)(H,74,91)(H,75,93)(H,76,88)(H,77,90)(H,94,95);1H/t24-,34+,35-,42+,44-,46+,47+,48+,49+,50-,51+,52+,53+,54-,56+,57?,65-,66-;/m0./s1

• InChIKey:
• PRBZNSSZHLUGTK-FHHNGZMLSA-N

• Tricyclic glycopeptide antibiotic. Inhibits cell wall synthesis in Gram-positive bacteria. Pharmacologically active in vivo.
  Vancomycin is a glycopeptide antibiotic identified for its utility in the treatment of gram-positive bacteria, including penicillin-resistant staphylococci. It acts by binding to bacterial cell wall protein precursors, interfering with continuing protein synthesis. Vancomycin resistance in staphylococcal species has recently emerged as a clinical issue.
  Vancomycin is a glycopeptide antibiotic, which was initially isolated from Streptomyces orientalis. It is effective against multidrug-resistant MRSA strain (methicillin-resistant Staphylococcus aureus). However, it is nephrotoxic as it is mainly excreted by the kidneys. It has a core heptapeptide having aliphatic amino acids at positions 1 and 3. It is mainly effective against gram-po...